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Compound of Interest

Compound Name: Spiromesifen-d9

Cat. No.: B12371180 Get Quote

Introduction

Spiromesifen-d9 is the deuterated form of Spiromesifen, an insecticide and acaricide that

functions by inhibiting lipid biosynthesis.[1][2] In analytical chemistry, particularly in studies

involving gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS),

Spiromesifen-d9 serves as a critical internal standard for the accurate quantification of

Spiromesifen.[1][3] Proper preparation of stock and working solutions from the solid material is

a fundamental prerequisite for achieving reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of

Spiromesifen-d9 solutions.

Physicochemical Properties and Storage
Accurate solution preparation begins with a clear understanding of the compound's properties.

Key data for Spiromesifen-d9 is summarized below.
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Property Value Reference(s)

CAS Number 2470126-90-8 [1]

Molecular Formula C₂₃H₂₁D₉O₄

Formula Weight 379.5 g/mol

Physical Form Solid

Chemical Purity ≥95% (Spiromesifen)

Deuterium Incorporation ≥99% deuterated forms (d₁-d₉)

Solubility
Slightly soluble in Chloroform

and DMSO

Recommended Solvent
Acetonitrile or

Acetonitrile/Water mixture

Storage (Solid) -20°C

Stability (Solid) ≥ 4 years at -20°C

Experimental Protocols
The following protocols outline the step-by-step procedures for preparing a primary stock

solution and subsequent working solutions. It is imperative to use calibrated analytical balances

and pipettes to ensure accuracy.

Preparation of a 100 µg/mL Primary Stock Solution
This protocol is based on established methods for preparing analytical standards of

Spiromesifen and its labeled analogs.

Materials:

Spiromesifen-d9 solid standard

Class A 100 mL volumetric flask

Analytical balance
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Spatula

Weighing boat

Solvent A: Acetonitrile/Water (80:20, v/v) with 0.05% formic acid

Ultrasonic bath

Pipettes and sterile tips

Amber glass storage vial with a PTFE-lined cap

Procedure:

Equilibration: Allow the vial containing solid Spiromesifen-d9 to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh a nominal amount of 10 mg of the Spiromesifen-d9 standard

using an analytical balance and transfer it carefully into a 100 mL volumetric flask. Record

the exact weight.

Dissolution: Add approximately 70 mL of Solvent A (Acetonitrile/Water [80:20] with 0.05%

formic acid) to the volumetric flask.

Sonication: To ensure complete dissolution, place the flask in an ultrasonic bath for

approximately 5-10 minutes. Visually inspect the solution to confirm that no solid particles

remain.

Dilution to Volume: After the solution has returned to room temperature, carefully add

Solvent A to the flask until the bottom of the meniscus aligns with the calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Calculation of Exact Concentration: Calculate the precise concentration of the stock solution

based on the actual weight of the solid standard.

Concentration (µg/mL) = (Weight of standard in mg / 100 mL) * 1000
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Storage: Transfer the stock solution to a labeled amber glass vial. It is recommended to

purge the vial with an inert gas like nitrogen or argon before sealing. Store the solution at

-20°C.

Preparation of Working Solutions via Serial Dilution
Working solutions are prepared by diluting the primary stock solution to the desired final

concentrations for analysis. The example below describes the preparation of 10 µg/mL and 1

µg/mL working standards.

Materials:

100 µg/mL Spiromesifen-d9 primary stock solution

Class A 10 mL or 100 mL volumetric flasks

Calibrated micropipettes and sterile tips

Solvent A: Acetonitrile/Water (80:20, v/v) with 0.05% formic acid

Labeled amber glass storage vials

Procedure for 10 µg/mL Working Solution:

Transfer: Using a calibrated pipette, transfer 1 mL of the 100 µg/mL primary stock solution

into a 10 mL volumetric flask.

Dilution: Dilute to the calibration mark with Solvent A.

Homogenization: Cap the flask and invert it 15-20 times to ensure thorough mixing.

Storage: Transfer to a new, clearly labeled amber vial and store at -20°C.

Procedure for 1 µg/mL Working Solution:

Transfer: Transfer 1 mL of the 100 µg/mL primary stock solution into a 100 mL volumetric

flask.

Dilution: Dilute to the calibration mark with Solvent A.
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Homogenization: Cap the flask and invert it 15-20 times for complete mixing.

Storage: Transfer to a labeled amber vial and store at -20°C.

This process can be repeated to create a full calibration curve with multiple concentration

points as required for the specific analytical method.

Workflow Visualization
The logical flow from receiving the solid compound to the final working solutions is depicted in

the diagram below.
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Solution Preparation Workflow

Serial Dilution
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Click to download full resolution via product page

Caption: Workflow for preparing Spiromesifen-d9 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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